Cas no 361-37-5 (Methysergide)

Methysergide is a synthetic ergot alkaloid derivative primarily used as a serotonin receptor antagonist. Its chemical structure is derived from lysergic acid, and it exhibits high affinity for 5-HT1 and 5-HT2 receptor subtypes. Methysergide is notable for its prophylactic efficacy in managing refractory migraine and cluster headaches by inhibiting vasoconstriction and neurogenic inflammation. The compound also demonstrates utility in research applications due to its ability to modulate serotonergic pathways. Its long half-life and potent pharmacological activity make it a valuable tool in both clinical and experimental settings. However, its use requires careful monitoring due to potential adverse effects, including fibrosis with prolonged administration.

Methysergide structure

Product Name:Methysergide

CAS No:361-37-5

MF:C₂₁H₂₇N₃O₂

MW:353.457985162735

CID:313527

PubChem ID:6540428

Update Time:2025-05-27

Methysergide Chemical and Physical Properties

Names and Identifiers

- Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-1,6-dimethyl-, (8b)-
- (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-4,7-dimethyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide
- Deseril
- Desernil
- Desernyl
- Deseryl
- methsergide
- Methysergid
- Methysergidum
- Metisergide
- Metisergide [DCIT]
- Sansert
- CAS-361-37-5
- UML 491
- Tox21_110895_1
- Desril
- NS00001621
- NCGC00024027-06
- (6aR,9R)-4,6a,7-Trimethyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid (1-hydroxymethyl-propyl)-amide
- (8beta)-9,10-Didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-1,6-dimethylergoline-8-carboxamide
- (4R,7R)-N-[(2S)-1-hydroxybutan-2-yl]-6,11-dimethyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),2,9,12,14-pentaene-4-carboxamide
- (8beta)-N-[(2S)-1-Hydroxybutan-2-yl]-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
- DTXSID2023307
- BRD-K35941380-050-17-0
- BDBM30708
- Methyllysergic acid butanolamide
- 4,7-Dimethyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid (1-hydroxymethyl-propyl)-amide
- MLS000069364
- Methysergidum [INN-Latin]
- Ergoline-8-beta-carboxamide, 9,10-didehydro-N-(1-(hydroxymethyl)propyl)-1,6-dimethyl-
- (6aR,9R)-5,7-Dimethyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid diethylamide
- BRD-K35941380-001-01-7
- (methylsergide)4,7-Dimethyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid (1-hydroxymethyl-propyl)-amide
- NCGC00024027-05
- (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-4,7-dimethyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide;(Z)-but-2-enedioic acid
- CHEMBL1065
- HSDB 3237
- METHYSERGIDE [HSDB]
- CCG-204945
- D02357
- 1-Methyllysergic acid butanolamide
- Methysergide [USAN:INN:BAN]
- Desernil Sandoz
- NCGC00024027-09
- H8J
- METHYSERGIDE [MART.]
- CHEBI:92629
- 361-37-5
- N-(alpha-(Hydroxymethyl)propyl)-1-methyl-dextro-lysergamide
- (6aR,9R)-4-Methyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid (1-hydroxymethyl-propyl)-amide
- EINECS 206-644-0
- Biomol-NT_000155
- NCGC00024027-07
- HMS2090P04
- DTXCID703307
- Metisergido
- SMR000058483
- cid_5281073
- Ergoline-8beta-carboxamide, 9,10-didehydro-N-(1-(hydroxymethyl)propyl)-1,6-dimethyl-
- C07199
- methysergide
- (6aR,9R)-N-[(1S)-1-(hydroxymethyl)propyl]-4,7-dimethyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide
- UML-491
- (6aR,9R)-4,7-Dimethyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid ((S)-1-hydroxymethyl-propyl)-amide
- XZA9HY6Z98
- AB00513725_15
- NCGC00024027-13
- (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-4,7-dimethyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide;(Z)-2-butenedioic acid
- METHYSERGIDE [INN]
- (8beta)-N-[(1S)-1-(hydroxymethyl)propyl]-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
- (8alpha)-N-[(2S)-1-hydroxybutan-2-yl]-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
- (6aR,9R)-4,7-dimethyl-N-[(1S)-1-methylolpropyl]-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide;maleate
- ERGOMETRINE MALEATE IMPURITY G [EP IMPURITY]
- Q424442
- METHYSERGIDE [VANDF]
- Lopac0_000863
- NCGC00024027-04
- BDBM50031942
- Tox21_110895
- METHYSERGIDE [WHO-DD]
- Methysergide (USAN/INN)
- SBI-0050838.P002
- SCHEMBL41843
- UNII-XZA9HY6Z98
- BRN 0765985
- (6aR,9R)-4,7-dimethyl-N-[(2S)-1-oxidanylbutan-2-yl]-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide;(Z)-but-2-enedioic acid
- GTPL134
- AB00513725-14
- Metisergido [INN-Spanish]
- METHYSERGIDE [MI]
- METHYSERGIDE [USAN]
- BPBio1_000486
- (+)-N-(1-(Hydroxymethyl)propyl)-1-methyl-D-lysergamide
- Ergoline-8-carboxamide, 9,10-didehydro-N-(1-(hydroxymethyl)propyl)-1,6-dimethyl-, (8beta)-
- Lysergamide, N-(1-(hydroxymethyl)propyl)-1-methyl-, D-
- SDCCGSBI-0050838.P003
- NCGC00024027-08
- 1-Methylmethylergonovine
- (6aR,9R)-4,7-dimethyl-N-[(1S)-1-methylolpropyl]-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide;maleic acid
- CHEMBL485253
- (4R,7R)-N-(1-hydroxybutan-2-yl)-6,11-dimethyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),2,9,12(16),13-pentaene-4-carboxamide
- 220756-57-0
- (6aR,9R)-N-(1-Hydroxy-2-butanyl)-4,7-dimethyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxamide
- DB00247
- 1-Methyl-dextro-lysergic acid (+)-1-hydroxy-2-butylamide
- CHEBI:584020
- DTXSID10859349
- SCHEMBL467883
- EN300-33419388
- N-(1-(Hydroxymethyl)propyl)-1-methyl-dextro-(+)-lysergamide
- 1-Methyl-D-lysergic acid butanolamide
- (+)-9,10-Didehydro-N-(1-(hydroxymethyl)propyl)-1,6-dimethylergoline-8beta-carboxamide
- metisergida
- 9,10-Didehydro-N-(1-(hydroxymethyl)propyl)-1,6-dimethylergoline-8-carboxamide
- BDBM50469883
- (8R)-N-[1-hydroxymethyl(propyl)]-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
- BRD-K35941380-050-27-9
- KPJZHOPZRAFDTN-ZRGWGRIASA-N
- Methysergide
- Inchi： 1S/C21H27N3O2/c1-4-15(12-25)22-21(26)14-8-17-16-6-5-7-18-20(16)13(10-23(18)2)9-19(17)24(3)11-14/h5-8,10,14-15,19,25H,4,9,11-12H2,1-3H3,(H,22,26)/t14-,15+,19-/m1/s1
- InChI Key： KPJZHOPZRAFDTN-ZRGWGRIASA-N
- SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4C)C[C@H]2N(C)C1)N[C@H](CO)CC

Computed Properties

Exact Mass: 353.21000
Monoisotopic Mass: 353.21
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 578
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 57.5A^2

Experimental Properties

Density: 1.1377 (rough estimate)
Melting Point: 194-196°
Boiling Point: 486.87°C (rough estimate)
Flash Point: 337.5°C
Refractive Index: 1.6300 (estimate)
PSA: 57.50000
LogP: 2.26390
Specific Rotation: D20 -45° (c = 0.5 in pyridine)
Vapor Pressure: 0.0±2.0 mmHg at 25°C

Methysergide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methysergide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M329359-2.5mg	Methysergide	361-37-5		2.5mg	$ 170.00	2023-09-07
TRC	M329359-5mg	Methysergide	361-37-5		5mg	$ 316.00	2023-04-17
TRC	M329359-10mg	Methysergide	361-37-5		10mg	$ 592.00	2023-09-07
TRC	M329359-25mg	Methysergide	361-37-5		25mg	$ 1332.00	2023-04-17
Enamine	EN300-33419388-0.05g	(4R,7R)-N-(1-hydroxybutan-2-yl)-6,11-dimethyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),2,9,12,14-pentaene-4-carboxamide	361-37-5	95.0%	0.05g	$2755.0	2025-03-18

Methysergide Related Literature

1. Serotonin, sumatriptan, and the management of migraine

Alexander W. Oxford Contemp. Org. Synth. 1995 2 35
2. Synthesis and serotonergic activity of a series of 2-(N-benzyl)carboxamido-5-substituted-N,N-dimethyltryptamine derivatives: novel antagonists for the vascular 5-HT1B-like receptors

Gerard P. Moloney,Graeme R. Martin,Neil Mathews,Heather Hobbs,Susan Dodsworth,Pang Yih Sang,Cameron Knight,Miles Maxwell,Robert C. Glen J. Chem. Soc. Perkin Trans. 1 1999 2699
3. Synthesis and serotonergic activity of 2-oxadiazolyl-5-substituted-N,N-dimethyltryptamines: novel antagonists for the vascular 5-HT1B-like receptor

Gerard P. Moloney,Graeme R. Martin,Neil Mathews,Steve MacLennan,Susan Dodsworth,Pang Yih Sang,Cameron Knight,Miles Maxwell,Robert C. Glen J. Chem. Soc. Perkin Trans. 1 1999 2725
4. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
5. Microanalysis in forensic and industrial investigations

P. W. Darby,W. Ford-Kirkpatrick,D. T. Lewis,E. G. C. Clarke Proc. Soc. Anal. Chem. 1967 4 169

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